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Compound of Interest

Compound Name: 3-bromopentan-2-one

Cat. No.: B1277478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-bromopentan-2-one, a versatile

chemical intermediate. It covers its chemical and physical properties, synthesis, reactivity, and

potential applications in organic synthesis, particularly within the pharmaceutical and

agrochemical industries.

Chemical and Physical Properties
3-Bromopentan-2-one is a β-halogenated ketone with the molecular formula C₅H₉BrO.[1] Its

structure, featuring a bromine atom on the carbon adjacent to the carbonyl group, imparts

unique reactivity, making it a valuable synthon.[1] While experimental physical data such as

boiling point and density are not consistently available in published literature, key chemical

properties are summarized below.[1][2]
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Property Value Source

CAS Number 815-48-5 [1]

Molecular Formula C₅H₉BrO [3][4]

Molecular Weight 165.03 g/mol [3][4]

Canonical SMILES CCC(C(=O)C)Br [4]

InChI Key
VKJQRFXZZVMMGA-

UHFFFAOYSA-N
[1]

Exact Mass 163.98368 u [4]

XLogP3 1.7 [3][4]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
1 [4]

Rotatable Bond Count 2 [4]

Complexity 70.5 [4]

Synthesis of 3-Bromopentan-2-one
The primary route for the synthesis of 3-bromopentan-2-one is the α-bromination of 2-

pentanone. This reaction is typically carried out under acidic conditions, proceeding through an

enol intermediate.

Experimental Protocol: Acid-Catalyzed Bromination of 2-
Pentanone
This is a generalized protocol based on established chemical principles. Researchers should

consult specific literature for detailed experimental conditions and safety precautions.

Materials:

2-Pentanone
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Liquid Bromine (Br₂)

Glacial Acetic Acid (as catalyst and solvent)

Sodium bicarbonate solution (saturated)

Dichloromethane (or other suitable organic solvent)

Anhydrous magnesium sulfate

Round-bottom flask

Dropping funnel

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-

pentanone in glacial acetic acid.

Cool the flask in an ice bath to 0-5 °C.

Slowly add a solution of bromine in glacial acetic acid dropwise from the dropping funnel with

continuous stirring. Maintain the temperature below 10 °C throughout the addition.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours until the red-brown color of bromine disappears.

Quench the reaction by slowly pouring the mixture into a saturated sodium bicarbonate

solution to neutralize the acetic acid and any remaining bromine.

Extract the aqueous layer with dichloromethane.
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Combine the organic extracts and wash with saturated sodium bicarbonate solution, followed

by brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield crude 3-bromopentan-2-one.

The product can be further purified by vacuum distillation.

Synthesis Workflow

2-Pentanone

Reaction Mixture
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3-Bromopentan-2-one

Click to download full resolution via product page

Caption: Synthesis of 3-bromopentan-2-one from 2-pentanone.

Chemical Reactivity and Applications in Drug
Development
The bifunctional nature of 3-bromopentan-2-one, possessing both a reactive bromine atom

and a carbonyl group, makes it a valuable intermediate in organic synthesis.[1]

Nucleophilic Substitution Reactions
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The bromine atom at the 3-position is a good leaving group, making this position susceptible to

nucleophilic attack. This allows for the introduction of various functional groups, leading to a

diverse range of substituted pentanones.[1]

Common nucleophilic substitution reactions include:

Hydrolysis: Reaction with hydroxide ions (e.g., NaOH) yields 3-hydroxypentan-2-one.[1]

Cyanation: Reaction with cyanide ions (e.g., NaCN) produces 3-cyanopentan-2-one.[1]

Amination: Reaction with amines (R-NH₂) leads to the formation of 3-aminopentan-2-ones.[1]

Elimination Reactions
In the presence of a strong, non-nucleophilic base, 3-bromopentan-2-one can undergo

dehydrobromination to form α,β-unsaturated ketones. These are important building blocks in

many synthetic pathways.

Applications in Pharmaceutical Synthesis
While 3-bromopentan-2-one is cited as an intermediate for pharmaceuticals, specific

examples of its direct use in the synthesis of marketed drugs are not readily found in the public

domain. However, its derivatives, such as the aminopentanone structures, are scaffolds of

interest in medicinal chemistry. The introduction of an amine at the 3-position, for instance, can

be a key step in the synthesis of compounds with potential biological activity.

Reactivity Pathway
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Caption: Key reaction pathways of 3-bromopentan-2-one.

Safety and Handling
A complete, officially verified Safety Data Sheet (SDS) for 3-bromopentan-2-one is not widely

available. The information below is compiled from available data and should be supplemented

by institutional safety protocols.[5]
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Hazard Category Description Precautionary Measures

Acute Toxicity

Data not available. Handle with

care as with all halogenated

ketones.

Avoid inhalation, ingestion, and

skin contact.

Skin Corrosion/Irritation Expected to be an irritant.
Wear protective gloves and

clothing.

Eye Damage/Irritation Expected to be an irritant.
Wear safety glasses or

goggles.

Fire Hazards Combustible.

Use appropriate extinguishing

media such as dry chemical,

CO₂, or foam.

First-Aid Measures:

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Consult a physician.

[5]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[5]

Handling and Storage:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE).

Store in a tightly closed container in a cool, dry place away from incompatible materials.

Disposal:
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Dispose of in accordance with local, state, and federal regulations. The material may be

suitable for disposal at a licensed chemical destruction plant or by controlled incineration.[5]

This technical guide is intended for informational purposes only and should not be used as a

substitute for professional chemical expertise and adherence to established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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